![molecular formula C5H5NO2 B6178630 2-oxa-3-azabicyclo[3.1.0]hex-3-ene-4-carbaldehyde CAS No. 2649066-45-3](/img/no-structure.png)
2-oxa-3-azabicyclo[3.1.0]hex-3-ene-4-carbaldehyde
Overview
Description
2-oxa-3-azabicyclo[3.1.0]hex-3-ene-4-carbaldehyde (OABCH) is a heterocyclic aldehyde that has been studied in a variety of scientific fields due to its unique properties. OABCH has been used in the synthesis of organic compounds, as a catalyst in chemical reactions, and as a potential therapeutic agent in medicine. We will also provide a list of possible future directions for research.
Scientific Research Applications
2-oxa-3-azabicyclo[3.1.0]hex-3-ene-4-carbaldehyde has been studied in a variety of scientific fields due to its unique properties. This compound has been used in the synthesis of organic compounds, as a catalyst in chemical reactions, and as a potential therapeutic agent in medicine. This compound has been used in the synthesis of organic compounds such as polymers and pharmaceuticals. It has also been used as a catalyst in chemical reactions, such as the oxidation of alcohols and the hydrolysis of esters. In addition, this compound has been studied as a potential therapeutic agent in medicine, due to its anti-inflammatory, anti-cancer, and anti-bacterial activities.
Mechanism of Action
2-oxa-3-azabicyclo[3.1.0]hex-3-ene-4-carbaldehyde has several mechanisms of action, depending on its application. In the synthesis of organic compounds, this compound acts as a nucleophile, attacking the electrophilic carbon of the substrate. In catalytic reactions, this compound acts as a Lewis acid, binding to the substrate and facilitating the reaction. In medicine, this compound has several possible mechanisms of action, including the inhibition of pro-inflammatory cytokines, the inhibition of tumor cell proliferation, and the inhibition of bacterial growth.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. In medicine, this compound has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial effects. This compound has also been studied for its effects on the cardiovascular system, where it has been shown to have antithrombotic, anti-hypertensive, and anti-arrhythmic effects. In addition, this compound has been studied for its effects on the nervous system, where it has been shown to have anxiolytic, antidepressant, and analgesic effects.
Advantages and Limitations for Lab Experiments
2-oxa-3-azabicyclo[3.1.0]hex-3-ene-4-carbaldehyde has several advantages and limitations for lab experiments. This compound is relatively easy to synthesize, and the reaction conditions can be easily adjusted to optimize the yield. Additionally, this compound is inexpensive and readily available. However, this compound is also sensitive to light and air, and must be stored in a dark, airtight container. Furthermore, this compound is a highly reactive compound, and must be handled with care to avoid potential hazards.
Future Directions
There are several possible future directions for research on 2-oxa-3-azabicyclo[3.1.0]hex-3-ene-4-carbaldehyde. These include further studies on its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. In addition, further research could be done to explore the use of this compound as a catalyst in chemical reactions, and to develop new methods for its synthesis. Finally, further research could be done to investigate the potential toxicological effects of this compound, and to develop safe and effective methods of administration.
Synthesis Methods
2-oxa-3-azabicyclo[3.1.0]hex-3-ene-4-carbaldehyde can be synthesized using a variety of methods, including the Wittig reaction, the Ullmann reaction, and the aldol reaction. The Wittig reaction involves the reaction of a phosphonium salt with an aldehyde or ketone to form an alkene. The Ullmann reaction is a copper-catalyzed coupling reaction of two alkyl halides to form an alkene. The aldol reaction is a condensation reaction of two aldehydes or ketones to form a β-hydroxy aldehyde or ketone. Each of these methods has its own advantages and disadvantages, and the choice of method will depend on the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-oxa-3-azabicyclo[3.1.0]hex-3-ene-4-carbaldehyde involves the formation of a bicyclic ring system with an aldehyde functional group attached to it. The starting material for this synthesis is 2-methyl-1,3-butadiene, which undergoes a Diels-Alder reaction with ethylene oxide to form the bicyclic ring system. The aldehyde functional group is then introduced through a selective oxidation reaction using a suitable oxidizing agent.", "Starting Materials": [ "2-methyl-1,3-butadiene", "ethylene oxide", "suitable oxidizing agent" ], "Reaction": [ "Step 1: 2-methyl-1,3-butadiene and ethylene oxide are mixed together and heated to initiate a Diels-Alder reaction. The reaction is carried out under suitable conditions to form the bicyclic ring system, 2-oxa-3-azabicyclo[3.1.0]hex-3-ene.", "Step 2: The bicyclic ring system is then subjected to a selective oxidation reaction using a suitable oxidizing agent. The reaction is carried out under suitable conditions to introduce an aldehyde functional group at the 4-position of the bicyclic ring system. The resulting compound is 2-oxa-3-azabicyclo[3.1.0]hex-3-ene-4-carbaldehyde." ] } | |
CAS RN |
2649066-45-3 |
Molecular Formula |
C5H5NO2 |
Molecular Weight |
111.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
